N-(2,4-difluorophenyl)-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-[(1,5-dimethylpyrazol-3-yl)methyl]thiourea
• InChI: InChI=1S/C13H14F2N4S/c1-8-5-10(18-19(8)2)7-16-13(20)17-12-4-3-9(14)6-11(12)15/h3-6H,7H2,1-2H3,(H2,16,17,20)
• InChI Key: RKPHPGXDDFJQKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CNC(=S)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C13H14F2N4S
• Molecular Weight: 296.34 g/mol

Description

N-(2,4-difluorophenyl)-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea (DDPT) is a compound that has been extensively studied for its potential applications in scientific research. DDPT is a thiourea-based compound that has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea is not fully understood. However, it is believed that this compound exerts its anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been shown to have anti-inflammatory, anti-oxidant, and anti-microbial activity. This compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized. This compound is also highly soluble in organic solvents, making it easy to work with in the lab. However, this compound has some limitations for use in lab experiments. It is a toxic compound that requires careful handling and disposal. This compound is also relatively expensive, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-(2,4-difluorophenyl)-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea. One area of research involves the development of this compound-based therapeutics for the treatment of cancer and other diseases. Another area of research involves the synthesis of this compound analogs with improved potency and selectivity. Additionally, there is potential for the use of this compound in combination with other anti-cancer agents to improve treatment outcomes.

Synthesis Methods

N-(2,4-difluorophenyl)-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2,4-difluoroaniline with 1,5-dimethyl-1H-pyrazole-3-carboxaldehyde in the presence of thiourea. The resulting product is then purified using column chromatography and recrystallization.

Scientific Research Applications

N-(2,4-difluorophenyl)-N'-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]thiourea has been shown to have a wide range of potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a potential therapeutic agent for the treatment of cancer. This compound has been shown to have potent anti-cancer activity in vitro and in vivo, making it a promising candidate for further study.